Cas no 143798-10-1 (3-ethyl-5-nitro-1H-indole)

• Product Name: 3-ethyl-5-nitro-1H-indole
• CAS No: 143798-10-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD22558284
• CID: 3745946
• PubChem ID: 165951033
• Update Time: 2025-07-18

3-ethyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-ethyl-5-nitro-
• 3-Ethyl-5-nitroindole
• 3-ethyl-5-nitro-1H-indole
• E86682
• 143798-10-1
• MFCD22558284
• SCHEMBL3294986
• ZIRWJKIUEPRDEK-UHFFFAOYSA-N
• DB-379115
• SY282646

• MDL： MFCD22558284
• Inchi： 1S/C10H10N2O2/c1-2-7-6-11-10-4-3-8(12(13)14)5-9(7)10/h3-6,11H,2H2,1H3
• InChI Key： ZIRWJKIUEPRDEK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)C(CC)=C1

Computed Properties

• Exact Mass: 190.074227566Da
• Monoisotopic Mass: 190.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-ethyl-5-nitro-1H-indole

Introduction to 3-ethyl-5-nitro-1H-indole (CAS No. 143798-10-1) and Its Recent Applications in Chemical Biology

3-ethyl-5-nitro-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 143798-10-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the indole family, which is well-documented for its diverse pharmacological applications, ranging from antimicrobial to anticancer effects. The presence of both an ethyl group and a nitro substituent in its molecular structure imparts distinct chemical reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The indole core of 3-ethyl-5-nitro-1H-indole is a privileged structure in drug discovery, renowned for its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the compound's potential in modulating pathways associated with inflammation and neurodegeneration. For instance, research published in Journal of Medicinal Chemistry has demonstrated that derivatives of this molecule exhibit inhibitory effects on certain inflammatory cytokines, suggesting its utility in developing therapeutics for chronic inflammatory disorders.

The nitro group at the 5-position of the indole ring plays a crucial role in determining the compound's reactivity and biological profile. Nitroaromatic compounds are known for their ability to undergo reduction to form amine derivatives, which can alter their pharmacological properties. A study published in Bioorganic & Medicinal Chemistry Letters explored the reduction products of 3-ethyl-5-nitro-1H-indole, revealing that the resulting amine analogs possess enhanced binding affinity to specific protein targets. This finding underscores the importance of functional group modifications in optimizing drug-like properties.

In addition to its pharmacological relevance, 3-ethyl-5-nitro-1H-indole has been investigated for its role in chemical synthesis as a precursor for more complex molecules. Its structural framework allows for facile functionalization at multiple sites, enabling the construction of novel heterocycles with tailored biological activities. Researchers have leveraged this compound in designing libraries of indole derivatives for high-throughput screening campaigns aimed at identifying new lead compounds for drug development.

Recent advances in computational chemistry have further enhanced the understanding of 3-ethyl-5-nitro-1H-indole's interactions with biological targets. Molecular docking studies have been conducted to predict how this molecule might bind to enzymes and receptors involved in disease pathways. These studies not only provide insights into its mechanism of action but also guide the design of next-generation analogs with improved efficacy and selectivity. The integration of computational methods with experimental validation has become a cornerstone in modern drug discovery, and 3-ethyl-5-nitro-1H-indole serves as an excellent case study.

The versatility of 3-ethyl-5-nitro-1H-indole extends beyond its applications in medicinal chemistry. It has been utilized as an intermediate in the synthesis of dyes and agrochemicals due to its ability to form stable complexes with metal ions. These complexes exhibit interesting photophysical properties, making them suitable for use in light-emitting materials and sensors. The dual functionality of this compound—its potential as a bioactive molecule and a synthetic building block—underscores its significance in interdisciplinary research.

Future directions in the study of 3-ethyl-5-nitro-1H-indole include exploring its role in therapeutic interventions for neurological disorders. Preliminary data suggest that certain derivatives may modulate neurotransmitter release or receptor activity, offering promise for treating conditions such as Alzheimer's disease and Parkinson's disease. As research continues to uncover new biological functions associated with indole derivatives, compounds like 3-ethyl-5-nitro-1H-indole will remain at the forefront of innovation.

In conclusion, 3-ethyl-5-nitro-1H-indole (CAS No. 143798-10-1) is a multifaceted compound with broad applications in chemical biology and synthetic chemistry. Its unique structural features make it a valuable scaffold for drug discovery, while its reactivity allows for diverse functionalization strategies. As our understanding of molecular interactions evolves, this compound will continue to inspire new research avenues and therapeutic developments.